N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide

• IUPAC Name: 2-[(2-bromophenyl)methylsulfanyl]-N-(2-phenylphenyl)acetamide
• InChI: InChI=1S/C21H18BrNOS/c22-19-12-6-4-10-17(19)14-25-15-21(24)23-20-13-7-5-11-18(20)16-8-2-1-3-9-16/h1-13H,14-15H2,(H,23,24)
• InChI Key: JKAWEDAHFXFYJU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2NC(=O)CSCC3=CC=CC=C3Br
• Molecular Formula: C21H18BrNOS
• Molecular Weight: 412.3 g/mol

Description

N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide, also known as BBTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science. BBTA is a thioamide derivative of biphenyl and is synthesized through a multi-step process involving the reaction of 2-bromobenzyl bromide with thioacetamide.

Mechanism of Action

The mechanism of action of N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways that are involved in cell growth and proliferation. N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide has been shown to inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression, and to activate the p53 tumor suppressor pathway, which leads to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide has been shown to have a number of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the modulation of gene expression. N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide has also been shown to have anti-inflammatory properties and to reduce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide in lab experiments include its high purity and stability, its low toxicity, and its ability to selectively target specific enzymes and signaling pathways. However, N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide is relatively expensive and may not be readily available in large quantities. Additionally, the synthesis of N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide requires specialized equipment and expertise, which may limit its use in some labs.

Future Directions

There are several future directions for research on N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide, including:
1. Further studies on the mechanism of action of N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide and its potential targets in cancer cells.
2. Investigation of the potential use of N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide as a plant growth regulator in different crops and under different environmental conditions.
3. Development of new methods for the synthesis of N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide that are more efficient and cost-effective.
4. Exploration of the potential use of N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide as a water treatment agent for the removal of other contaminants, such as pesticides and pharmaceuticals.
5. Investigation of the potential use of N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide in combination with other anticancer drugs to enhance their efficacy and reduce side effects.
Conclusion:
In conclusion, N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide has been shown to have anticancer properties, to enhance crop yield, and to remove heavy metals from contaminated water. Further research is needed to fully understand the mechanism of action of N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide and its potential applications in different fields.

Scientific Research Applications

N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide has been extensively studied for its potential applications in various scientific fields. In medicine, N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide has been shown to have anticancer properties by inhibiting the growth of cancer cells. In agriculture, N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide has been used as a plant growth regulator to enhance crop yield. Additionally, N-2-biphenylyl-2-[(2-bromobenzyl)thio]acetamide has been studied for its potential use in environmental science as a water treatment agent to remove heavy metals from contaminated water.